3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 3-amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C10H17NOS/c1-6(5-11)10(12)9-4-7(2)13-8(9)3/h4,6,10,12H,5,11H2,1-3H3
• InChI Key: JJTQCGMHNNLRSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(C(C)CN)O

Description

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1-position.

Preparation Methods

The synthesis of 3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol typically involves the reaction of 2,5-dimethylthiophene with appropriate reagents to introduce the amino and hydroxyl groups at the desired positions. The specific synthetic routes and reaction conditions can vary, but common methods include:

Nucleophilic substitution reactions: These reactions involve the substitution of a leaving group with an amino group.

Reduction reactions: These reactions are used to reduce nitro groups to amino groups.

Hydroxylation reactions: These reactions introduce hydroxyl groups into the molecule.

Chemical Reactions Analysis

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using reagents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Scientific Research Applications

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol has several scientific research applications, including:

Medicinal Chemistry: It is used in the synthesis of potential therapeutic agents due to its biological activity.

Material Science: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Biological Research: It is used as a probe or reagent in various biological assays and experiments.

Mechanism of Action

The mechanism of action of 3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzymes or modulation of receptor activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol can be compared with other similar compounds, such as:

1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea: This compound acts as an anti-inflammatory agent.

1-(2,5-dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one: This compound works as a serotonin antagonist and is used in the treatment of Alzheimer’s disease.